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(E)-[1-[2-(Diethylazaniumyl)ethyl]-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-methylphenyl)methanolate (E)-[1-[2-(Diethylazaniumyl)ethyl]-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-methylphenyl)methanolate
Brand Name: Vulcanchem
CAS No.: 615275-78-0
VCID: VC0356256
InChI: InChI=1S/C22H26N2O3S/c1-4-23(5-2)12-13-24-19(17-7-6-14-28-17)18(21(26)22(24)27)20(25)16-10-8-15(3)9-11-16/h6-11,14,19,25H,4-5,12-13H2,1-3H3/b20-18+
SMILES: CCN(CC)CCN1C(C(=C(C2=CC=C(C=C2)C)O)C(=O)C1=O)C3=CC=CS3
Molecular Formula: C22H26N2O3S
Molecular Weight: 398.5g/mol

(E)-[1-[2-(Diethylazaniumyl)ethyl]-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-methylphenyl)methanolate

CAS No.: 615275-78-0

Main Products

VCID: VC0356256

Molecular Formula: C22H26N2O3S

Molecular Weight: 398.5g/mol

(E)-[1-[2-(Diethylazaniumyl)ethyl]-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-methylphenyl)methanolate - 615275-78-0

CAS No. 615275-78-0
Product Name (E)-[1-[2-(Diethylazaniumyl)ethyl]-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-methylphenyl)methanolate
Molecular Formula C22H26N2O3S
Molecular Weight 398.5g/mol
IUPAC Name (4E)-1-[2-(diethylamino)ethyl]-4-[hydroxy-(4-methylphenyl)methylidene]-5-thiophen-2-ylpyrrolidine-2,3-dione
Standard InChI InChI=1S/C22H26N2O3S/c1-4-23(5-2)12-13-24-19(17-7-6-14-28-17)18(21(26)22(24)27)20(25)16-10-8-15(3)9-11-16/h6-11,14,19,25H,4-5,12-13H2,1-3H3/b20-18+
Standard InChIKey LCKBZKSAZZUESK-CZIZESTLSA-N
Isomeric SMILES CC[NH+](CC)CCN1C(/C(=C(/C2=CC=C(C=C2)C)\[O-])/C(=O)C1=O)C3=CC=CS3
SMILES CCN(CC)CCN1C(C(=C(C2=CC=C(C=C2)C)O)C(=O)C1=O)C3=CC=CS3
Canonical SMILES CC[NH+](CC)CCN1C(C(=C(C2=CC=C(C=C2)C)[O-])C(=O)C1=O)C3=CC=CS3
PubChem Compound 5887672
Last Modified Nov 11 2021
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